1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene

• CAS RN: 188021-38-7
• Molecular Formula: C14H19BrO
• Molecular Weight: 283.2 g/mol
• IUPAC Name: 1-bromo-3-tert-butyl-5-methyl-2-prop-2-enoxybenzene
• InChI: InChI=1S/C14H19BrO/c1-6-7-16-13-11(14(3,4)5)8-10(2)9-12(13)15/h6,8-9H,1,7H2,2-5H3
• InChI Key: UJUKEPIKYAKNKE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)Br)OCC=C)C(C)(C)C
• synonyms: 1-BROMO-3-(1,1-DIMETHYLETHYL)-5-METHYL-2-(PROP-2-EN-1-YLOXY)BENZENE

Description

1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly known as Bromo-tert-butyl-methyl ether and is a colorless liquid that is insoluble in water but soluble in organic solvents.

Mechanism of Action

The mechanism of action of 1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene is not well understood. However, it is believed to act as a nucleophile in various chemical reactions, particularly in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been found to be non-toxic and non-carcinogenic in animal studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene in lab experiments is its unique properties, which make it an effective reagent in organic synthesis and a solvent in various chemical reactions. However, its limited solubility in water and high cost are major limitations.

Future Directions

There are several future directions for the research on 1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene. One potential area of research is the development of new synthetic methods for this compound, which could reduce its cost and increase its availability. Another potential area of research is the exploration of its potential applications in the development of new drugs and materials.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs and materials with potential applications in various scientific fields.

Synthesis Methods

The synthesis of 1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene involves the reaction between tert-butyl-methyl ether and 1-bromo-3-nitrobenzene in the presence of a palladium catalyst. The nitro group is then reduced to an amino group, and the resulting compound is treated with propylene oxide to obtain the final product.

Scientific Research Applications

1-Bromo-3-tert-butyl-5-methyl-2-[(prop-2-en-1-yl)oxy]benzene has been extensively studied for its potential applications in various scientific fields. It has been found to be an effective reagent in organic synthesis, particularly in the synthesis of complex molecules. This compound has also been used as a solvent in various chemical reactions due to its unique properties.